Pyridoxin hydrochloride Pyridoxin hydrochloride Pyridoxine Hydrochloride is the hydrochloride salt form of pyridoxine, a water-soluble vitamin B. Pyridoxine hydrochloride is converted into the active form, pyridoxal 5'-phosphate (PLP), an essential cofactor in many enzymatic activities including synthesis of amino acids, neurotransmitters, and sphingolipids. This vitamin is essential to red blood cell, nervous system, and immune systems functions and helps maintain normal blood glucose levels.
Pyridoxine hydrochloride is a hydrochloride. It derives from a pyridoxine.
Vitamin B refers to several water soluble vitamins often found together in foods, all of which are necessary for normal growth and metabolism, but none of which are synthesized in adequate amounts by humans. The common forms of vitamin B include vitamin B1 (thiamine), B2 (riboflavin), B3 (niacin), B6 (pyridoxine) and B12 (cyanocobalamin). Except for niacin (when given in high doses), there is no evidence that the other B vitamins, in physiologic or even super-physiologic, high doses, cause liver injury or jaundice. The major forms of vitamin B and selected other water soluble vitamins (biotin, pantothenic acid, choline) are discussed briefly in this record.
Brand Name: Vulcanchem
CAS No.: 58-56-0
VCID: VC0001134
InChI: InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H
SMILES: CC1=[NH+]C=C(C(=C1O)CO)CO.[Cl-]
Molecular Formula: C8H12ClNO3
Molecular Weight: 205.64 g/mol

Pyridoxin hydrochloride

CAS No.: 58-56-0

APIs

VCID: VC0001134

Molecular Formula: C8H12ClNO3

Molecular Weight: 205.64 g/mol

Pyridoxin hydrochloride - 58-56-0

CAS No. 58-56-0
Product Name Pyridoxin hydrochloride
Molecular Formula C8H12ClNO3
Molecular Weight 205.64 g/mol
IUPAC Name 4,5-bis(hydroxymethyl)-2-methylpyridin-1-ium-3-ol;chloride
Standard InChI InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H
Standard InChIKey ZUFQODAHGAHPFQ-UHFFFAOYSA-N
SMILES CC1=[NH+]C=C(C(=C1O)CO)CO.[Cl-]
Canonical SMILES CC1=[NH+]C=C(C(=C1O)CO)CO.[Cl-]
Boiling Point Sublimes
Colorform Platelets or thick, birefringent rods from alcohol + acetone
PLATES FROM ALCOHOL, ACETONE
COLORLESS OR WHITE CRYSTALS OR WHITE CRYSTALLINE POWDER
White to practically white crystals or crystalline powder.
Colorless-white platelets
Melting Point 207.0 °C
207 °C
Physical Description Bendectin is a white powder. (NTP, 1992)
Description Pyridoxine Hydrochloride is the hydrochloride salt form of pyridoxine, a water-soluble vitamin B. Pyridoxine hydrochloride is converted into the active form, pyridoxal 5'-phosphate (PLP), an essential cofactor in many enzymatic activities including synthesis of amino acids, neurotransmitters, and sphingolipids. This vitamin is essential to red blood cell, nervous system, and immune systems functions and helps maintain normal blood glucose levels.
Pyridoxine hydrochloride is a hydrochloride. It derives from a pyridoxine.
Vitamin B refers to several water soluble vitamins often found together in foods, all of which are necessary for normal growth and metabolism, but none of which are synthesized in adequate amounts by humans. The common forms of vitamin B include vitamin B1 (thiamine), B2 (riboflavin), B3 (niacin), B6 (pyridoxine) and B12 (cyanocobalamin). Except for niacin (when given in high doses), there is no evidence that the other B vitamins, in physiologic or even super-physiologic, high doses, cause liver injury or jaundice. The major forms of vitamin B and selected other water soluble vitamins (biotin, pantothenic acid, choline) are discussed briefly in this record.
Related CAS 65-23-6 (Parent)
Shelf Life REASONABLY STABLE TO LIGHT & AIR
STABLE IN AIR & SLOWLY AFFECTED BY SUNLIGHT
THERMOSTABLE
UNDER MOST CONDITIONS OF PROCESSING & STORAGE OF FOOD & PHARMACEUTICALS, VITAMIN IS WELL RETAINED
EASILY DESTROYED BY HEAT STERILIZATION
Pyridoxine hydrochloride is photosensitive and will degrade slowly when exposed to light. Pyridoxine hydrochloride preparations should be protected from light and stored in well-closed containers at a temperature less than 40 °C, preferably between 15-30 °C; freezing of the injection should be avoided.
Solubility 5 to 10 mg/mL at 68° F (NTP, 1992)
1.07 M
1 g dissolves in about 4.5 ml water, 90 ml alcohol; sol in propylene glycol; sparingly sol in acetone; insol in ether, chloroform
Soluble in alc, acetone; slightly soluble in other organic solvents.
In water, 2.2X10+5 mg/l, temp not specified.
Synonyms Pyridoxin
Pyridoxine
Pyridoxine Hydrochloride
Pyridoxol
Pyridoxol Hydrochloride
Rodex
PubChem Compound 517312
Last Modified Nov 11 2021
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